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Compound of Interest

Compound Name: (S)-1-Azido-2-phenylpropane
CAS No.: 74669-74-2
Cat. No.: B1360326
Get Quote
. J

Abstract & Introduction

(S)-1-Azido-2-phenylpropane is a valuable chiral building block used to introduce a phenethyl
motif with a preserved

-chiral center into drug scaffolds via Click Chemistry. Unlike
-chiral azides, which are prone to racemization under basic or thermal stress, this

-branched azide maintains high enantiomeric integrity during 1,3-dipolar cycloaddition
reactions.

This guide details the protocols for reacting (S)-1-Azido-2-phenylpropane with terminal
alkynes to yield 1,4-disubstituted 1,2,3-triazoles (CuUAAC) and 1,5-disubstituted 1,2,3-triazoles
(RUAAC). Emphasis is placed on maintaining the stereochemical fidelity of the (S)-configuration
at the C2 position.

Key Chemical Properties
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Property Value

Compound Name (S)-1-Azido-2-phenylpropane
Structure Ph-CH(CH3s)-CH2-Ns

Molecular Formula CoH11N3

Molecular Weight 161.21 g/mol

Chiral Center C2 (Beta-position relative to azide)
Safety Class Organic Azide (C/N Ratio = 3.[1][2]0)

Safety Assessment: The C/N Ratio Rule

Before handling (S)-1-Azido-2-phenylpropane, a safety assessment based on the Carbon-to-
Nitrogen (C/N) ratio is mandatory.

Calculation:

For CoH11Ns3:

Safety Verdict:

o Status:Stable for Isolation.

e Rule: Organic azides with a C/N ratio

can be safely isolated and stored.

» Precaution: Despite stability, store at -20°C in the dark. Avoid metal spatulas (risk of metal
azide formation) and halogenated solvents (risk of di/triazidomethane formation).

Pre-requisite: Synthesis of (S)-1-Azido-2-
phenylpropane[1]

Note: If the azide is not purchased commercially, it must be synthesized from (S)-2-
phenylpropan-1-ol (Hydratropic alcohol) to ensure enantiopurity.
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Mechanism: Nucleophilic substitution (

) on the primary carbon (C1). Stereochemistry: The chiral center is at C2.[1] Since the reaction
occurs at C1, the (S)-configuration at C2 is retained.

Protocol:

o Activation: React (S)-2-phenylpropan-1-ol (1.0 eq) with Methanesulfonyl chloride (MsCl, 1.2
eq) and Triethylamine (EtsN, 1.5 eq) in DCM at 0°C to form the Mesylate.

o Substitution: Dissolve the crude Mesylate in DMF. Add Sodium Azide (NaNs, 1.5 eq). Heat to
60°C for 4-6 hours.

o Workup: Dilute with water, extract with diethyl ether.

» Validation: IR spectrum must show a strong azide stretch at ~2100 cm~2.

Protocol 1: Copper-Catalyzed Cycloaddition
(CuAAQC)

Target: 1,4-Disubstituted 1,2,3-Triazole Mechanism: Regioselective formation via copper-
acetylide intermediate.[1]

Reagents
e Azide: (S)-1-Azido-2-phenylpropane (1.0 eq)[1]

Alkyne: Terminal alkyne of choice (1.0 - 1.2 eq)

Catalyst Source: CuSOa[1]-5H20 (5-10 mol%)

Reductant: Sodium Ascorbate (20-40 mol%)

Solvent: t-BuOH : Water (1:1) or THF : Water (1:1)

Step-by-Step Procedure

e Preparation: In a round-bottom flask, dissolve the Alkyne and (S)-1-Azido-2-phenylpropane
in the t-BuOH/Water mixture (0.2 M concentration).
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» Catalyst Addition: Add the Sodium Ascorbate solution (freshly prepared in water) followed
immediately by the CuSOas solution.[1]

o Observation: The solution may turn bright yellow/orange (Cu(l) species).
e Reaction: Stir vigorously at Room Temperature (RT) for 4-16 hours.

o Monitoring: Monitor by TLC or LC-MS. The azide spot (non-polar) should disappear.
o Workup:

o Dilute with water (10 mL).

o Add 10% NH4OH (to chelate Copper) if the product is trapped in copper clusters.

o Extract with EtOAc (3 x 10 mL).

o Wash combined organics with brine, dry over Na2SOa4, and concentrate.

« Purification: Silica gel chromatography. Triazoles are typically more polar than the starting
azide.

Protocol 2: Ruthenium-Catalyzed Cycloaddition
(RUAAC)

Target: 1,5-Disubstituted 1,2,3-Triazole Mechanism: Ruthenacycle intermediate; allows for
sterically demanding internal alkynes.

Reagents
o Catalyst: [CpRuCl(cod)] (1-2 mol%) or CpRuCI(PPhs)2

e Solvent: Dioxane or Toluene (Anhydrous)

e Temperature: 60°C — 80°C

Step-by-Step Procedure

o Setup: Flame-dry a reaction vial and purge with Nitrogen/Argon.
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 Dissolution: Add (S)-1-Azido-2-phenylpropane (1.0 eq) and Alkyne (1.0 eq) in dry Dioxane
(0.5 M).

o Catalyst: Add [Cp*RuCl(cod)].[1] The solution typically turns dark brown/red.
e Reaction: Heat to 60°C under inert atmosphere for 6-12 hours.

o Workup: Filtration through a short plug of silica gel to remove the Ruthenium catalyst.

Concentrate the filtrate.

Analytical Validation & Stereochemical Integrity

To ensure the protocol was successful and the chiral center at C2 remained intact, the following

validation steps are required.

Data Summary Table

Method Target Signal Interpretation

Disappearance confirms

FT-IR ~2100 cm™t _ _
consumption of Azide.[1]
) Appearance of Triazole C-H
1H NMR ~7.5 - 8.0 ppm (Singlet) ]
proton (C5-H for 1,4-isomer).
Compare with racemic
Chiral HPLC Enantiomeric Ratio (ER) standard. Single peak confirms

no racemization.

Diagram 1: Reaction Pathway & Stereochemistry

CuS04, NaAsc i
. 1,4-Triazole Product
1. MsCl, Et3N ///(E_EC,}‘_),,.,.V (CUAAC)
(S)-2-phenylpropan-1-ol 2. NaN3 (Sn2 @ C1) _ | (s)-1-Azido-2-phenylpropane .
(Chiral Center @ C2) "1 (Stereochemistry Retained) Cp RUCl(CQd)
(Regioselective) 1,5-Triazole Product
—> (RUAAC)

Click to download full resolution via product page
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Caption: Synthesis pathway showing retention of the C2 chiral center during Azidation and
Cycloaddition.

Diagram 2: Experimental Workflow (CuUAAC)
[ Step 1: Setup ]
Dissolve Azide + Alkyne
in tBUOH/H20

Step 2: Catalysis
Add NaAsc + CuSO4
(Yellow/Orange Color)

:

Step 3: Monitor
TLC: Disappearance of Azide spot
Step 4: Workup
Extract w/ EtOAc
Wash w/ NH40H (remove Cu)
Step 5: Analysis
NMR & Chiral HPLC

Click to download full resolution via product page

Caption: Step-by-step workflow for Copper-Catalyzed Azide-Alkyne Cycloaddition.

Troubleshooting & Optimization
e Reaction Stalls (CUAAC):

o Cause: Oxidation of Cu(l) to Cu(ll) by atmospheric oxygen.[1]

o Fix: Add more Sodium Ascorbate (0.5 eq) or degas solvents with Argon before mixing.
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e Product Trapped with Copper:

o Symptom: Blue/Green color in organic layer or broad NMR signals.

o Fix: Wash organic layer with aqueous EDTA or dilute NH4OH to sequester copper.
e Racemization (Rare):

o Cause: High heat (>100°C) or strong base usage.

o Fix: Stick to Room Temperature CUAAC. The C2 position is robust, but harsh conditions
should be avoided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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